Cas no 1820703-32-9 (1-(2-ethoxy-4-hydroxycyclobutyl)pyrrolidine-2,5-dione)

• Product Name: 1-(2-ethoxy-4-hydroxycyclobutyl)pyrrolidine-2,5-dione
• CAS No: 1820703-32-9
• MF: C₁₀H₁₅NO₄
• MW: 213.230403184891
• MDL: MFCD29034192
• CID: 4620674
• PubChem ID: 119057076
• Update Time: 2025-06-07

1-(2-ethoxy-4-hydroxycyclobutyl)pyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1-(2-ethoxy-4-hydroxycyclobutyl)pyrrolidine-2,5-dione
• 2,5-Pyrrolidinedione, 1-(2-ethoxy-4-hydroxycyclobutyl)-

• MDL： MFCD29034192
• Inchi： 1S/C10H15NO4/c1-2-15-7-5-6(12)10(7)11-8(13)3-4-9(11)14/h6-7,10,12H,2-5H2,1H3
• InChI Key： PYTFXRZOMLPBEG-UHFFFAOYSA-N
• SMILES： N1(C2C(O)CC2OCC)C(=O)CCC1=O

Additional information on 1-(2-ethoxy-4-hydroxycyclobutyl)pyrrolidine-2,5-dione

Introduction to 1-(2-ethoxy-4-hydroxycyclobutyl)pyrrolidine-2,5-dione (CAS No. 1820703-32-9)

1-(2-ethoxy-4-hydroxycyclobutyl)pyrrolidine-2,5-dione is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. With the CAS number 1820703-32-9, this molecule represents a unique structural motif that combines a cyclobutyl ring with functionalized pyrrolidine and dione groups. The presence of both ethoxy and hydroxyl substituents on the cyclobutyl moiety introduces a rich palette of reactivity, making it a promising candidate for further chemical exploration and potential applications in drug discovery.

The compound's structure is particularly intriguing due to its ability to participate in diverse chemical transformations. The dione functionality at the 2- and 5-positions of the pyrrolidine ring provides a site for nucleophilic addition reactions, while the ethoxy group at the 2-position of the cyclobutyl ring can undergo various substitutions or eliminations. This dual reactivity makes 1-(2-ethoxy-4-hydroxycyclobutyl)pyrrolidine-2,5-dione a versatile intermediate in synthetic chemistry, enabling the construction of more complex molecular architectures.

In recent years, there has been growing interest in exploring novel heterocyclic compounds for their pharmacological properties. Pyrrolidine derivatives, in particular, have shown promise as scaffolds for developing bioactive molecules. The cyclobutyl ring in 1-(2-ethoxy-4-hydroxycyclobutyl)pyrrolidine-2,5-dione introduces rigidity to the molecule, which can be advantageous for optimizing binding interactions with biological targets. This structural feature has been leveraged in several research endeavors aimed at identifying compounds with potential therapeutic activity.

One of the most compelling aspects of this compound is its potential role in medicinal chemistry. The combination of a hydroxyl group and a dione moiety creates opportunities for hydrogen bonding interactions, which are crucial for molecule-receptor binding. Furthermore, the ethoxy substituent can influence electronic properties and solubility characteristics, making it easier to tailor the compound's physicochemical properties for specific applications. These features have prompted researchers to investigate its utility in designing novel small-molecule drugs.

Recent studies have highlighted the importance of cycloalkyl-substituted pyrrolidines in drug development. Compounds with similar structural motifs have been reported to exhibit inhibitory activity against various enzymes and receptors relevant to human diseases. For instance, modifications of the cyclobutyl ring have been shown to enhance binding affinity and selectivity, which are critical parameters for successful drug candidates. The work done on related compounds suggests that 1-(2-ethoxy-4-hydroxycyclobutyl)pyrrolidine-2,5-dione could follow suit and demonstrate similar pharmacological effects.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Key steps typically include cyclization reactions to form the pyrrolidine ring and functional group interconversions to introduce the desired substituents. Advances in synthetic methodologies have enabled more efficient routes to complex heterocycles like this one, reducing both time and resource requirements. Such improvements are essential for facilitating further exploration of its potential applications.

From a computational chemistry perspective, understanding the electronic structure and reactivity of 1-(2-ethoxy-4-hydroxycyclobutyl)pyrrolidine-2,5-dione is crucial for guiding synthetic strategies and predicting its behavior in biological systems. Molecular modeling studies can provide insights into how different conformations of the molecule might interact with biological targets, helping researchers design more effective derivatives. These computational approaches are increasingly integral to modern drug discovery pipelines.

The compound's unique structural features also make it an interesting subject for studying reaction mechanisms and catalytic processes. The presence of both electrophilic and nucleophilic centers allows for diverse transformations that can be harnessed in catalytic cycles. For example, transition metal-catalyzed reactions could be employed to introduce additional functional groups or alter connectivity within the molecule. Such studies contribute not only to synthetic methodology but also provide fundamental insights into organic chemistry principles.

In conclusion, 1-(2-ethoxy-4-hydroxycyclobutyl)pyrrolidine-2,5-dione (CAS No. 1820703-32-9) represents a structurally fascinating compound with significant potential in pharmaceutical research. Its combination of reactive functional groups and rigid cycloalkyl moieties makes it a valuable intermediate for building complex molecules with therapeutic applications. Ongoing research continues to uncover new ways to utilize this compound, underscoring its importance as a building block in medicinal chemistry.